N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 6-N-butyl-4-N-(4-chlorophenyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C21H21ClN6/c1-2-3-13-23-21-26-19(25-16-11-9-15(22)10-12-16)18-14-24-28(20(18)27-21)17-7-5-4-6-8-17/h4-12,14H,2-3,13H2,1H3,(H2,23,25,26,27)
• InChI Key: MBYYCLFJFZJKFE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=NC(=C2C=NN(C2=N1)C3=CC=CC=C3)NC4=CC=C(C=C4)Cl
• Molecular Formula: C21H21ClN6
• Molecular Weight: 392.9 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines involves various methods. For instance, the hydrazinyl derivative was obtained in a good yield via reacting the 4-chloropyrazolo[3,4-d]pyrimidine with hydrazine hydrate in ethanol. The IR spectrum of the compound showed two absorption bands at the range 3309 – 3120 cm −1 indicating the presence of both NH and NH2 groups.

Scientific Research Applications

Anticancer Properties

. Researchers have investigated its potential as a chemotherapeutic agent, particularly against specific cancer cell lines. Further studies are needed to elucidate its mechanism of action and optimize its efficacy.

Antioxidant Properties

Quinazoline-based compounds often exhibit antioxidant activity, protecting cells from oxidative stress. Our compound may scavenge free radicals, reducing cellular damage. Understanding its antioxidant mechanisms and assessing its potential health benefits are ongoing research areas.